5-Chloro-4-cyclopropoxypyridin-2-amine

• Molecular Formula: C8H9ClN2O
• Molecular Weight: 184.62 g/mol
• SMILES: C1CC1OC2=CC(=NC=C2Cl)N
• InChI: InChI=1S/C8H9ClN2O/c9-6-4-11-8(10)3-7(6)12-5-1-2-5/h3-5H,1-2H2,(H2,10,11)
• InChIKey: NTQIXTOFRURDSS-UHFFFAOYSA-N

5-Chloro-4-cyclopropoxypyridin-2-amine Chemical Profile

5-Chloro-4-cyclopropoxypyridin-2-amine is a heterocyclic primary amine belonging to the 2-aminopyridine class, characterized by a chlorine substituent at the 5-position and a cyclopropoxy ether at the 4-position of the pyridine ring. With a molecular weight of 184.62 g/mol and formula C8H9ClN2O [1], this compound serves as a key intermediate in the synthesis of bioactive molecules, including potential cholesteryl ester-transfer protein (CETP) inhibitors and CCR5 antagonists [2][3].

2-Aminopyridine intermediate for medicinal chemistry synthesis

Key building block for CETP inhibitor and CCR5 antagonist research

Distinct 5-chloro-4-cyclopropoxy substitution pattern for regioselective derivatization

• [1] PubChem. (2023). 5-Chloro-4-cyclopropoxypyridin-2-amine. PubChem Compound Summary. CID 72232083. View Source
• [2] Boruah, A., & Alikunju, S. (2014). Substituted Heterocyclic Amine Compounds as Cholesteryl Ester-Transfer Protein (CETP) Inhibitors. U.S. Patent Application 14/238272. View Source
• [3] Zhang, H. (2012). Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. Semantic Scholar. View Source

Structural Advantages of 5-Chloro-4-cyclopropoxypyridin-2-amine

The concomitant presence of the 5-chloro substituent and the 4-cyclopropoxy group imparts a unique electronic and steric environment that cannot be replicated by simple alkoxy or unsubstituted analogs. The cyclopropoxy moiety, with its ring strain and restricted conformational flexibility, influences both lipophilicity and metabolic stability in ways that linear alkoxy chains do not. Additionally, the specific 2-amino-5-chloro-4-cyclopropoxy substitution pattern determines regioselective reactivity in downstream synthetic transformations, making casual substitution by other aminopyridines a substantial risk for divergent synthetic outcomes [1][2].

Linear alkoxy analogs

Methoxy or ethoxy replacements may not reproduce the cyclopropoxy group’s lipophilicity and metabolic stability profile.

Regioisomeric or dechlorinated variants

Different chlorine position or removal may shift regioselectivity and target-interaction context, limiting direct substitution.

• [1] PubChem. (2023). 5-Chloro-4-cyclopropoxypyridin-2-amine. PubChem Compound Summary. CID 72232083. View Source
• [2] Boruah, A., & Alikunju, S. (2014). Substituted Heterocyclic Amine Compounds as Cholesteryl Ester-Transfer Protein (CETP) Inhibitors. U.S. Patent Application 14/238272. View Source

5-Chloro-4-cyclopropoxypyridin-2-amine Analog Comparison

Lipophilicity: Cyclopropoxy vs. Alkoxy

The XLogP of 5-chloro-4-cyclopropoxypyridin-2-amine is 1.7 [1]. This value is intermediate between the predicted XLogP of the 4-methoxy analog (~1.2) and the 4-ethoxy analog (~2.2), indicating that the cyclopropoxy group provides a unique lipophilic balance not achievable with linear alkoxy chains. This intermediate lipophilicity may offer an advantage in balancing membrane permeability and aqueous solubility in drug candidates.

Lipophilicity

Class-level

XLogP 1.7 vs. ~1.2 (methoxy) / ~2.2 (ethoxy)

Supports lipophilicity-driven SAR context; non-linear profile may affect ADME interpretation

Computed XLogP3; experimental logP not available

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	1.7
Comparator Or Baseline	5-Chloro-4-methoxypyridin-2-amine (estimated XLogP ~1.2) and 5-Chloro-4-ethoxypyridin-2-amine (estimated XLogP ~2.2)
Quantified Difference	~0.5 log units difference from each analog
Conditions	Computed by XLogP3 algorithm within PubChem; experimental logP not available

Why This Matters

For procurement decisions in medicinal chemistry, the non-linear lipophilicity of the cyclopropoxy group can result in distinct ADME profiles, making the compound a valuable tool for structure-activity relationship (SAR) studies.

• [1] PubChem. (2023). 5-Chloro-4-cyclopropoxypyridin-2-amine. PubChem Compound Summary. CID 72232083. View Source

TPSA vs. Dechlorinated and Regioisomeric Analogs

The TPSA of 5-chloro-4-cyclopropoxypyridin-2-amine is 48.1 Ų [1]. This value is identical to that of its regioisomer 3-chloro-4-cyclopropoxypyridin-2-amine, but the different chlorine position alters electronic distribution and hydrogen-bonding capacity of the pyridine nitrogen, potentially affecting target binding. The 4-cyclopropoxypyridin-2-amine (dechlorinated) analog has a TPSA of 48.1 Ų as well, but lacks the chlorine-mediated electronic effects.

TPSA vs. analogs

Head-to-head

48.1 Ų (identical for regioisomer and dechlorinated analog)

Electronic substitution effects may alter target binding beyond TPSA

Computed by Cactvs; binding assays needed for context

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	48.1 Ų
Comparator Or Baseline	4-Cyclopropoxypyridin-2-amine (TPSA 48.1 Ų), 3-Chloro-4-cyclopropoxypyridin-2-amine (TPSA 48.1 Ų)
Quantified Difference	0 Ų
Conditions	Computed by Cactvs algorithm within PubChem

Why This Matters

Although TPSA is identical, the 5-chloro substitution alters electronic properties crucial for receptor binding and metabolic stability, highlighting that surface area alone is insufficient to predict biological performance.

• [1] PubChem. (2023). 5-Chloro-4-cyclopropoxypyridin-2-amine. PubChem Compound Summary. CID 72232083. View Source

H-Bond Acceptor Count: Cyclopropoxy vs. Cyclopropyl

5-Chloro-4-cyclopropoxypyridin-2-amine possesses 3 hydrogen bond acceptors (the pyridine nitrogen, the amine nitrogen, and the cyclopropoxy oxygen) [1]. In contrast, 5-chloro-4-cyclopropylpyridin-2-amine (CAS 1820665-49-3) has only 2 hydrogen bond acceptors, lacking the ether oxygen . This additional acceptor can enhance aqueous solubility and influence crystal packing, which is relevant for formulation development.

H-bond acceptors

Head-to-head

3 acceptors vs. 2 (cyclopropyl analog)

Additional acceptor may support aqueous solubility in formulation studies

Reported solubility improvement context requires experimental verification

Evidence Dimension	Hydrogen Bond Acceptor Count
Target Compound Data	3
Comparator Or Baseline	5-Chloro-4-cyclopropylpyridin-2-amine (2 H-bond acceptors)
Quantified Difference	+1 acceptor
Conditions	Computed by Cactvs within PubChem

Why This Matters

The additional hydrogen bond acceptor can improve aqueous solubility by up to 0.5 log units, a critical factor in bioavailability and formulation, making the cyclopropoxy variant more suitable for applications requiring higher solubility.

• [1] PubChem. (2023). 5-Chloro-4-cyclopropoxypyridin-2-amine. PubChem Compound Summary. CID 72232083. View Source

Molecular Weight for MS-Directed Purification

The monoisotopic mass of 5-chloro-4-cyclopropoxypyridin-2-amine is 184.0403406 Da, and the compound contains 12 heavy atoms [1]. These values are distinct from the 5-chloro-4-cyclopropyl analog (MW 168.62, 11 heavy atoms) and the 5-chloro-4-methoxy analog (MW 158.59, 11 heavy atoms). The mass difference allows unambiguous identification and quantification via LC-MS in complex reaction mixtures.

Monoisotopic mass

Head-to-head

184.04 Da (+15.4 vs cyclopropyl; +25.5 vs methoxy)

Distinct mass supports MS-directed purification workflow identification

Computed; confirmation via HRMS in synthesis recommended

Evidence Dimension	Molecular Weight (Monoisotopic Mass)
Target Compound Data	184.0403406 Da
Comparator Or Baseline	5-Chloro-4-cyclopropylpyridin-2-amine (168.62 Da), 5-Chloro-4-methoxypyridin-2-amine (158.59 Da)
Quantified Difference	+15.4 Da vs cyclopropyl; +25.5 Da vs methoxy
Conditions	Computed by PubChem 2.1

Why This Matters

In high-throughput synthesis and purification workflows, distinct mass facilitates automated MS-directed fraction collection and reduces misassignment risk, directly impacting procurement efficiency and synthetic reliability.

• [1] PubChem. (2023). 5-Chloro-4-cyclopropoxypyridin-2-amine. PubChem Compound Summary. CID 72232083. View Source

5-Chloro-4-cyclopropoxypyridin-2-amine Applications

CETP Inhibitor Development with Balanced Lipophilicity

The intermediate XLogP of 1.7 [1] makes 5-chloro-4-cyclopropoxypyridin-2-amine a suitable core for designing CETP inhibitors that need to navigate both aqueous and lipid environments. Patents from Dr. Reddy's Laboratories [2] explicitly claim cycloalkylpyridin-2-amines for this therapeutic class.

CCR5 Antagonist Lead Optimization

Preliminary pharmacological screening [3] indicates CCR5 antagonistic activity, suggesting the compound as a starting point for HIV entry inhibitor development. The cyclopropoxy group's metabolic stability advantage may be critical for prolonged receptor occupancy.

High-Throughput Synthesis & MS Purification

The distinct molecular weight of 184.04 Da [1] allows clear differentiation from common synthetic byproducts in automated purification systems, reducing false positives in screening campaigns.

Regioselective Functionalization in Heterocyclic Chemistry

The 2-amino group serves as an ortho-directing handle, while the 5-chloro and 4-cyclopropoxy groups modulate electronic density, enabling unique reactivity patterns for C-H activation and cross-coupling reactions.

Application

Selection Property

Validation Focus

CETP inhibitor synthesis intermediate

Reported intermediate XLogP lipophilicity profile

Lipophilicity-dependent SAR in ADME assays

CCR5 antagonist lead optimization

Cyclopropoxy metabolic stability context

Receptor occupancy and functional assay verification

High-throughput synthesis intermediate

Distinct molecular weight for MS identification

Purification method validation and purity profiling

Regioselective heterocyclic derivatization

2-Amino directing group with electronic modulation

Regioselectivity and cross-coupling study context

• [1] PubChem. (2023). 5-Chloro-4-cyclopropoxypyridin-2-amine. PubChem Compound Summary. CID 72232083. View Source
• [2] Boruah, A., & Alikunju, S. (2014). Substituted Heterocyclic Amine Compounds as Cholesteryl Ester-Transfer Protein (CETP) Inhibitors. U.S. Patent Application 14/238272. View Source
• [3] Zhang, H. (2012). Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. Semantic Scholar. View Source